Cas no 669728-58-9 (1,4-Bis[(2,4,5-trichlorophenyl)sulfonyl]-1,4-diazepane)

• Product Name: 1,4-Bis[(2,4,5-trichlorophenyl)sulfonyl]-1,4-diazepane
• CAS No: 669728-58-9
• MF: C₁₇H₁₄Cl₆N₂O₄S₂
• MW: 587.152056217194
• CID: 4715882
• Update Time: 2025-05-24

1,4-Bis[(2,4,5-trichlorophenyl)sulfonyl]-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• 1,4-bis[(2,4,5-trichlorophenyl)sulfonyl]-1,4-diazepane
• 1,4-bis(2,4,5-trichlorobenzenesulfonyl)-1,4-diazepane
• 2,4,5-trichloro-1-((4-((2,4,5-trichlorophenyl)sulfonyl)(1,4-diazaperhydroepinyl))sulfonyl)benzene
• STK446231
• ST50848840
• Z1982494989
• 2,4,5-trichloro-1-({4-[(2,4,5-trichlorophenyl)sulfonyl](1,4-diazaperhydroepiny l)}sulfonyl)benzene
• 1,4-Bis[(2,4,5-trichlorophenyl)sulfonyl]-1,4-diazepane

• Inchi： 1S/C17H14Cl6N2O4S2/c18-10-6-14(22)16(8-12(10)20)30(26,27)24-2-1-3-25(5-4-24)31(28,29)17-9-13(21)11(19)7-15(17)23/h6-9H,1-5H2
• InChI Key： GPRNBSKFSKCHMQ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1S(N1CCCN(CC1)S(C1C=C(C(=CC=1Cl)Cl)Cl)(=O)=O)(=O)=O)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 769
• Topological Polar Surface Area: 91.5

Additional information on 1,4-Bis[(2,4,5-trichlorophenyl)sulfonyl]-1,4-diazepane

Comprehensive Overview of 1,4-Bis[(2,4,5-trichlorophenyl)sulfonyl]-1,4-diazepane (CAS No. 669728-58-9)

1,4-Bis[(2,4,5-trichlorophenyl)sulfonyl]-1,4-diazepane (CAS No. 669728-58-9) is a specialized organic compound that has garnered significant attention in the field of chemical research due to its unique structural properties and potential applications. This compound belongs to the class of sulfonylated diazepane derivatives, which are known for their versatility in synthetic chemistry and material science. The presence of multiple trichlorophenyl groups and a diazepane backbone makes this molecule particularly interesting for researchers exploring novel functional materials and bioactive agents.

The molecular structure of 1,4-Bis[(2,4,5-trichlorophenyl)sulfonyl]-1,4-diazepane features a central 1,4-diazepane ring, which is a seven-membered heterocycle containing two nitrogen atoms. This ring is symmetrically substituted with two (2,4,5-trichlorophenyl)sulfonyl groups, enhancing its stability and reactivity. The trichlorophenyl moieties contribute to the compound's lipophilicity, making it a candidate for studies involving hydrophobic interactions and membrane permeability. Researchers have also investigated its potential as a building block for supramolecular chemistry and catalysis, given its ability to form stable complexes with metal ions.

In recent years, the demand for high-performance organic compounds like 1,4-Bis[(2,4,5-trichlorophenyl)sulfonyl]-1,4-diazepane has increased, driven by advancements in pharmaceutical research and material engineering. For instance, its structural analogs have been explored for their potential in drug delivery systems and polymeric materials. The compound's sulfonyl groups are particularly noteworthy, as they are often associated with bioactivity and are commonly found in sulfa drugs and other therapeutic agents. This has led to speculation about its utility in medicinal chemistry, though further studies are needed to confirm such applications.

From an environmental and sustainability perspective, the synthesis and use of 1,4-Bis[(2,4,5-trichlorophenyl)sulfonyl]-1,4-diazepane align with the growing focus on green chemistry. Researchers are increasingly interested in developing eco-friendly synthetic routes for such compounds to minimize waste and reduce reliance on hazardous reagents. The compound's stability under various conditions also makes it a candidate for long-term storage applications, which is a critical consideration in industries like agrochemicals and specialty chemicals.

Another area of interest is the compound's potential role in advanced material science. Its ability to form self-assembled monolayers (SAMs) and interact with other organic and inorganic materials has sparked curiosity in fields such as nanotechnology and surface chemistry. For example, its sulfonyl groups could facilitate the creation of functional coatings with tailored properties, such as corrosion resistance or antimicrobial activity. These applications are particularly relevant in the context of smart materials and industrial coatings, which are currently trending topics in scientific literature.

Despite its promising attributes, the commercial availability of 1,4-Bis[(2,4,5-trichlorophenyl)sulfonyl]-1,4-diazepane remains limited, primarily due to the complexity of its synthesis. However, custom synthesis services and specialized chemical suppliers often cater to researchers seeking this compound for exploratory studies. Its CAS No. 669728-58-9 serves as a unique identifier, ensuring accurate sourcing and regulatory compliance. As interest in tailor-made organic molecules grows, this compound is likely to see increased demand in both academic and industrial settings.

In conclusion, 1,4-Bis[(2,4,5-trichlorophenyl)sulfonyl]-1,4-diazepane (CAS No. 669728-58-9) represents a fascinating subject of study for chemists and material scientists alike. Its multifunctional structure, combined with its potential applications in drug development, material science, and green chemistry, underscores its importance in contemporary research. As scientific inquiry continues to evolve, this compound may well emerge as a key player in the development of next-generation functional materials and bioactive agents.